Cas no 4956-52-9 (4-Amino-2-methoxyphenol Hydrochloride)

• Product Name: 4-Amino-2-methoxyphenol Hydrochloride
• CAS No: 4956-52-9
• MF: C₇H₁₀ClNO₂
• MW: 175.612801074982
• MDL: MFCD27977663
• CID: 932484
• PubChem ID: 46780298
• Update Time: 2025-10-23

4-Amino-2-methoxyphenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methoxyphenol Hydrochloride
• 4-AMINO-2-METHOXY-PHENOL
• 2-Methoxy-4-aminophenol Hydrochloride
• 4-Amino-guaiacol Hydrochloride
• 4-Hydroxy-3-methoxyaniline Hydrochloride
• AG-L-63947
• CTK8F5681
• FT-0661882
• KB-239980
• SureCN2481394
• EN300-197388
• 4956-52-9
• DB-305472
• 4-Amino-2-methoxyphenol--hydrogen chloride (1/1)
• DTXSID10675586
• AKOS027382934
• SCHEMBL2481394
• 4-amino-2-methoxyphenol;hydrochloride
• Z3244869289

• MDL： MFCD27977663
• Inchi： 1S/C7H9NO2.ClH/c1-10-7-4-5(8)2-3-6(7)9;/h2-4,9H,8H2,1H3;1H
• InChI Key： WZXGGQHFVGTZQB-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC=C(C=1)N)O

Computed Properties

• Exact Mass: 175.0401
• Monoisotopic Mass: 175.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5A^2

Experimental Properties

• Melting Point: >205°C (dec.)
• PSA: 55.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-Amino-2-methoxyphenol Hydrochloride

Comprehensive Guide to 4-Amino-2-methoxyphenol Hydrochloride (CAS No. 4956-52-9): Properties, Applications, and Industry Insights

4-Amino-2-methoxyphenol Hydrochloride (CAS No. 4956-52-9) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, cosmetics, and chemical synthesis. This hydrochloride salt derivative of 4-amino-2-methoxyphenol exhibits unique physicochemical properties, making it a critical intermediate in various industrial processes. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 4-Amino-2-methoxyphenol Hydrochloride combines an amino group and a methoxy group on a phenolic ring, stabilized by hydrochloride. This configuration enhances its solubility in polar solvents, a key feature for formulations in hair dye intermediates and photographic developers. Recent studies highlight its role in antioxidant synthesis, aligning with the global trend toward sustainable cosmetic ingredients and non-toxic additives.

In the pharmaceutical sector, CAS 4956-52-9 is explored for its potential as a building block in drug development, particularly in compounds targeting oxidative stress-related conditions. Its electron-donating properties make it valuable for designing novel therapeutic agents, a topic frequently searched in academic databases. Additionally, the compound’s stability under controlled conditions ensures compatibility with GMP-certified production workflows.

From an industrial perspective, the synthesis of 4-Amino-2-methoxyphenol HCl involves precise steps to achieve >98% purity, a benchmark for cosmetic-grade raw materials. Manufacturers emphasize low heavy metal content and minimal residual solvents, addressing consumer concerns about clean beauty standards. Regulatory compliance with REACH and FDA guidelines further solidifies its market position.

Emerging applications include its use in advanced material science, such as conductive polymers and UV-absorbing coatings. Researchers are investigating its synergistic effects with other phenolic compounds to enhance light stability in polymers—a hot topic in green chemistry forums. These innovations align with searches for eco-friendly alternatives to traditional stabilizers.

Quality control protocols for 4956-52-9 involve HPLC analysis and spectroscopic characterization, ensuring batch-to-batch consistency. Suppliers often provide technical data sheets detailing storage conditions (e.g., inert atmosphere, low humidity) to maintain efficacy. Such transparency caters to the rising demand for traceable chemical sourcing in supply chains.

As sustainability gains traction, bio-based production routes for 4-Amino-2-methoxyphenol Hydrochloride are under exploration. Coupling enzymatic catalysis with traditional methods could reduce energy consumption—a response to queries about carbon-neutral manufacturing. This dual focus on performance and environmental impact positions the compound as a future-forward solution.

In conclusion, 4-Amino-2-methoxyphenol Hydrochloride (CAS No. 4956-52-9) bridges multiple industries with its adaptable chemistry. Whether in personal care formulations or cutting-edge research, its balanced properties meet evolving regulatory and consumer expectations. For professionals seeking reliable intermediates, this compound remains a cornerstone of innovation.